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Compound of Interest

Compound Name: RBN-3143

Cat. No.: B10855028

These application notes provide a detailed overview of the dosing and administration of RBN-
3143, a selective PARP14 inhibitor, in a preclinical mouse model of atopic dermatitis. The
protocols are intended for researchers, scientists, and drug development professionals
investigating novel therapeutics for inflammatory skin diseases.

Introduction

RBN-3143 is a potent and selective inhibitor of Poly (ADP-ribose) polymerase 14 (PARP14), an
enzyme implicated in the pathogenesis of inflammatory diseases. PARP14 acts as a
coactivator for STAT6-driven transcription, promoting the expression of genes regulated by
interleukin-4 (IL-4), a key cytokine in type 2 inflammatory responses characteristic of atopic
dermatitis. By inhibiting PARP14, RBN-3143 aims to suppress the inflammatory cascade
associated with atopic dermatitis. Preclinical studies have demonstrated the efficacy of RBN-
3143 in reducing key markers of atopic dermatitis in a mouse model.

Signaling Pathway of RBN-3143 in Atopic Dermatitis
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Caption: RBN-3143 inhibits PARP14, a co-activator of STAT6-mediated gene expression
downstream of IL-4 signaling, thereby reducing inflammation.

Experimental Protocols
Oxazolone-Induced Atopic Dermatitis Mouse Model
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This protocol describes the induction of atopic dermatitis-like skin inflammation in mice using
the hapten oxazolone.

Materials:

Mice (e.g., BALB/c or C57BL/6 strains, female, 7-8 weeks old)
o Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazoline-5-one)
e Acetone

» Olive oll

e Vehicle for RBN-3143 (e.g., appropriate oral formulation)

« RBN-3143

o Calipers for measuring ear thickness

 Tools for tissue collection and processing

Procedure:

o Acclimatization: House mice in a specific pathogen-free facility for at least one week before
the experiment.

e Sensitization (Day 0):
o Anesthetize the mice.
o Shave a small area on the dorsal skin.

o Apply a solution of oxazolone (e.g., 0.3% in a vehicle of 80% acetone and 20% olive oil) to
the shaved dorsal skin.

e Challenge Phase (Beginning on Day 5 or 7):

o Repeatedly apply a lower concentration of oxazolone solution (e.g., 0.3%) to the same
dorsal skin area and/or the ears.
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o Challenges are typically performed every other day or twice a week for a period of two
weeks or more to induce a chronic inflammatory state.

o Control Group: A control group should be treated with the vehicle (acetone/olive oil) only,
following the same sensitization and challenge schedule.

Dosing and Administration of RBN-3143

Procedure:

o Preparation of Dosing Solution: Prepare a homogenous suspension of RBN-3143 in the
selected vehicle at the desired concentrations (100, 300, and 1000 mg/kg).

e Administration:
o Administer RBN-3143 or vehicle to the mice via oral gavage.
o Dosing is performed twice daily (b.i.d.).

o Treatment typically starts after the sensitization phase and continues throughout the
challenge phase for a duration of two weeks.

Experimental Workflow
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Model Induction

Day 0: Sensitization
(Oxazolone on Dorsal Skin)

!

Days 7-21: Challenge
(Oxazolone on Dorsal Skin/Ear)

Treatment

Y

Days 7-21: RBN-3143 Dosing
(100, 300, 1000 mg/kg, b.i.d., oral)

Efficacy|Analysis

Ongoing Measurements:
- Dorsal Skin Thickness
- Ear Thickness

!

Day 22: Endpoint Analysis
- Histopathology (Inflammation, Eosinophils)
- Cytokine Analysis (IL-4, IL-5, etc.)
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 To cite this document: BenchChem. [Application Notes and Protocols: RBN-3143 in a Mouse
Model of Atopic Dermatitis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855028#rbn-3143-dosing-and-administration-in-a-
mouse-model-of-atopic-dermatitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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